2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI)
Overview
Description
2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) is an organic compound that belongs to the class of amines and benzothiazoles. This compound is characterized by the presence of a butenyl group attached to an amine and a benzothiazole ring. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) typically involves the reaction of 2-methyl-6-benzothiazolyl chloride with 2-buten-1-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product.
Industrial Production Methods
In an industrial setting, the production of 2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) is common to achieve the desired quality standards.
Chemical Reactions Analysis
Types of Reactions
2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amine and benzothiazole groups can participate in substitution reactions with other chemical species.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Reagents like alkyl halides and acyl chlorides are often used in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amine derivatives.
Scientific Research Applications
2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- 2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI)
- 2-Buten-1-amine,3-(2-methyl-5-benzothiazolyl)
- 2-Buten-1-amine,3-(2-methyl-4-benzothiazolyl)
Uniqueness
2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) is unique due to its specific substitution pattern on the benzothiazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific research applications where other similar compounds may not be as effective.
Properties
CAS No. |
165736-98-1 |
|---|---|
Molecular Formula |
C12H14N2S |
Molecular Weight |
0 |
Synonyms |
2-Buten-1-amine,3-(2-methyl-6-benzothiazolyl)-(9CI) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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